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Compound of Interest

Compound Name: Reactive Orange 122
CAS No.: 12220-12-1
Cat. No.: B1172505
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for handling the synthetic azo dye, Reactive Orange 122. Intended for
laboratory and drug development settings, this document synthesizes available toxicological
data, outlines standardized experimental protocols for safety assessment, and explores
potential cellular mechanisms of action.

Chemical and Physical Properties

Reactive Orange 122 is a water-soluble, orange powder primarily used in the textile industry.
[1] Its chemical structure, containing azo bonds and reactive groups, dictates its dyeing
properties and also informs its toxicological profile. A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Reactive Orange 122
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Property Value Reference
Appearance Orange Powder [1]
Odor Odorless [1]
Solubility in Water Soluble [1]
Bulk Density 500 Kg/m3 [1]
Explosive Properties Potential for dust explosion [1]

Toxicological Data Summary

Available toxicological data for Reactive Orange 122, primarily from safety data sheets,
indicates a low acute toxicity profile. However, as with many reactive dyes, there is a potential
for sensitization. A summary of the available quantitative data is provided in Table 2.

Table 2: Summary of Toxicological Data for Reactive Orange 122

Test Species Result Classification Reference
Acute Dermal LD50 > 2,000 N
o Rat Not Classified [1]

Toxicity mg/kg
Skin Irritation Rabbit Non-irritant Not Classified
Eye Irritation Rabbit Non-irritant Not Classified
Skin , _ Did not show a -

o Guinea Pig o Not Classified
Sensitization sensitizing effect

Aquatic Toxicity Leuciscus idus LC50 > 100 mg/I Not harmful to
(Fish) (Ide) (48h) aquatic life

EC50 > 1,000 Not harmful to

Bacterial Toxicity =~ Activated Sludge )
mg/l bacteria

Hazard Identification and GHS Classification
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Despite the low acute toxicity, Reactive Orange 122 is associated with certain hazards,
primarily related to its potential to cause sensitization upon inhalation or skin contact.

 Inhalation: Dust may cause irritation and may lead to sensitization.
o Eye Contact: May cause irritation.
o Skin Contact: May cause sensitization.

Based on available data, Reactive Orange 122 is not classified as a dangerous substance for
supply. However, the following risk and safety phrases are associated with it:

o Risk Phrases: R42/43 (May cause sensitization by inhalation and skin contact).

o Safety Phrases: S22 (Do not breathe dust), S24/25 (Avoid contact with skin and eyes),
S37/39 (Wear suitable gloves and eye/face protection).

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage are crucial to minimize exposure and potential health risks.

e Handling: Wear appropriate personal protective equipment, including gloves, goggles, and a
dust mask. Ensure adequate ventilation to prevent dust accumulation.

o Storage: Store in a dry, cool place in a sealed, original container.

A workflow for the safe handling of Reactive Orange 122 in a laboratory setting is illustrated
below.
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Safe Handling Workflow for Reactive Orange 122
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First Aid Measures

In the event of exposure, the following first aid measures should be taken:

Inhalation: Move the individual to a well-ventilated area. If distressed, seek medical attention.

Skin Contact: Wash all contaminated parts with water.

Eye Contact: Rinse with a copious stream of water. If irritation persists, seek medical advice.

Ingestion: Consult a medical professional immediately and show the product description.

Experimental Protocols for Safety Assessment

To thoroughly assess the safety of Reactive Orange 122, standardized experimental protocols,
such as those provided by the OECD Guidelines for the Testing of Chemicals, should be
followed. Below are detailed methodologies for key toxicological endpoints.

Acute Dermal Toxicity (as per OECD Guideline 402)

Objective: To determine the acute dermal lethal dose (LD50) of Reactive Orange 122.
Methodology:
o Test Animals: Young adult rats (8-12 weeks old), nulliparous and non-pregnant females.

o Preparation: Approximately 24 hours before the test, the dorsal area of the trunk of the
animals is shaved.

o Dose Administration: The test substance is applied uniformly over an area of at least 10% of
the total body surface area. The application site is covered with a porous gauze dressing and
non-irritating tape.

o Exposure: The exposure period is 24 hours.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

¢ Necropsy: All animals are subjected to gross necropsy at the end of the observation period.
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Acute Dermal Irritation/Corrosion (as per OECD
Guideline 404)

Objective: To assess the potential of Reactive Orange 122 to cause skin irritation or corrosion.

[21[3][4105][6]

Methodology:

o Test Animals: Albino rabbits.[3]

o Preparation: The fur on the dorsal area of the trunk is clipped or shaved.

o Application: A 0.5 g or 0.5 mL of the test substance is applied to a small area (about 6 cm?)
of skin and covered with a gauze patch. The patch is loosely held in contact with the skin by
means of a semi-occlusive dressing for a 4-hour exposure period.[6]

o Observation: Skin reactions (erythema and edema) are graded at 1, 24, 48, and 72 hours
after patch removal.[4]

Acute Eye Irritation/Corrosion (as per OECD Guideline
405)

Objective: To determine the potential of Reactive Orange 122 to cause eye irritation or
corrosion.[1][7][8][9][10]

Methodology:
¢ Test Animals: Albino rabbits.[10]

o Application: A single dose of 0.1 mL of a liquid or 100 mg of a solid is instilled into the
conjunctival sac of one eye of each animal. The other eye remains untreated as a control.[7]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9] Ocular
lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[3]

Skin Sensitization - Guinea Pig Maximization Test
(GPMT) (as per OECD Guideline 406)
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Objective: To assess the potential of Reactive Orange 122 to induce skin sensitization.[11][12]
[13][14][15]

Methodology:

Test Animals: Young adult guinea pigs.[11][12]

Induction Phase:

o Day 0: Intradermal injections of the test substance (with and without Freund's Complete
Adjuvant - FCA) and FCA alone into a shaved area on the shoulder region.[11]

o Day 7: Topical application of the test substance to the same site.

Challenge Phase:

o Day 21: Topical application of the test substance to a shaved flank.

Observation: The challenge sites are observed for erythema and edema at 24 and 48 hours
after patch removal.[12]

Bacterial Reverse Mutation Test (Ames Test) (as per
OECD Guideline 471)

Objective: To evaluate the mutagenic potential of Reactive Orange 122.[16][17][18][19][20]
Methodology:

o Tester Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,
TA1535, TA1537) and/or tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA).
[17]

e Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix).[18]

e Procedure: The tester strains are exposed to various concentrations of the test substance.
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e Scoring: The number of revertant colonies (colonies that have regained the ability to
synthesize the required amino acid) is counted. A substance is considered mutagenic if it
causes a dose-related increase in the number of revertant colonies.[18]

Potential Cellular Mechanisms and Signaling
Pathways

While specific studies on the cellular mechanisms of Reactive Orange 122 are limited, the
general toxicology of azo dyes suggests that oxidative stress may play a key role in their
effects. Azo dyes can be metabolized to aromatic amines, which can then be further
metabolized to reactive intermediates that generate reactive oxygen species (ROS).

An overproduction of ROS can lead to cellular damage and activate various signaling pathways
involved in inflammation and cell survival. A proposed signaling pathway that could be activated
by Reactive Orange 122-induced oxidative stress is depicted below. This is a hypothetical
model based on the known effects of similar compounds and requires experimental validation
for Reactive Orange 122.
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AP-1 Activation

Proposed Signaling Pathway for Reactive Orange 122-Induced Oxidative Stress
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A logical workflow for a comprehensive safety assessment of Reactive Orange 122,

incorporating both in vitro and in vivo methods, is presented below.
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Workflow for Safety Assessment of Reactive Orange 122

Conclusion

Reactive Orange 122 exhibits low acute toxicity in the available studies. The primary health

concern is its potential for sensitization. Adherence to proper handling procedures and the use

of appropriate personal protective equipment are essential to minimize risk. Further research

into the specific cellular mechanisms of action, particularly regarding its potential to induce
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oxidative stress and activate inflammatory signaling pathways, would provide a more complete
understanding of its toxicological profile. The experimental protocols outlined in this guide
provide a framework for conducting a thorough safety assessment of this and similar reactive
dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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